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Compound of Interest

Compound Name: 5-Amino-2-nitrobenzonitrile

CAS No.: 72115-08-3

Cat. No.: B3280691

Get Quote

Executive Safety Summary
Immediate Action Required: Treat 5-Amino-2-nitrobenzonitrile as a high-risk hazardous

waste. It possesses a dual-hazard profile due to the energetic nitro group (

) and the toxic nitrile group (

).

Primary Disposal Method: Incineration (High temperature with scrubber).

Critical Prohibition:NEVER dispose of down the drain. NEVER mix with acidic waste streams

(risk of HCN generation).

Stability Warning: As an ortho-nitro nitrile, this compound carries a risk of energetic

decomposition under thermal shock. Handle as a potential explosive precursor during the

waste consolidation phase.
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Pre-Disposal Assessment & Chemical
Characterization
Before removing this material from the bench, you must understand the "Why" behind the

protocol. The disposal route is dictated by the functional group chemistry.

The Hazard Matrix
Feature Hazard Class

Mechanism of
Danger

Operational
Consequence

Nitro Group (

)
Energetic / Oxidizer

Can facilitate rapid

oxidation or

deflagration if heated

or shocked.

Do not compact

waste.[1] Store away

from reducing agents.

Nitrile Group (

)
Acute Toxin

Hydrolysis in acidic

media releases

Hydrogen Cyanide

(HCN) gas.

Strict pH control.

Segregate from all

acids.

Amino Group (

)
Sensitizer

Potential for skin

sensitization and

absorption.

Double-gloving

(Nitrile) is mandatory.

Physical Properties Relevant to Disposal[1][3]
State: Solid (Yellow to orange powder).

Solubility: Low in water; soluble in organic solvents (DMSO, Methanol).

Melting Point: ~190–210°C (Decomposes). Note: Proximity of melting point to decomposition

temperature indicates thermal instability.

Operational Protocol: Step-by-Step Disposal
This protocol is designed to isolate the chemical from environmental release and incompatible

reactions.
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Phase 1: Personal Protective Equipment (PPE)[4]
Respiratory: N95 particulate respirator (minimum) or fume hood operation (preferred).

Dermal: Double nitrile gloves (0.11 mm minimum thickness). The nitro-aromatic structure

allows for dermal absorption.

Ocular: Chemical splash goggles.

Phase 2: Waste Segregation (The "Kill Step" for Risk)
You must segregate this waste into a stream that is destined for incineration.

Select Container: Use a wide-mouth HDPE (High-Density Polyethylene) jar. Avoid glass if

possible to prevent breakage-related spills, unless the solvent carrier requires it.

Labeling: Mark the container immediately:

Content: "5-Amino-2-nitrobenzonitrile"

Hazard Checkboxes: [x] Toxic [x] Irritant [x] Organic

Warning: "DO NOT MIX WITH ACIDS"

Phase 3: Packaging Procedures
Scenario A: Pure Solid Waste (Old Reagents)

Do not attempt to dissolve the solid for disposal. Keep it in its original container if stable.

If the original container is compromised, place the entire bottle into a larger secondary

container (Overpack).

Fill void spaces with an inert absorbent (Vermiculite) to cushion against shock.

Scenario B: Solution Waste (Reaction Mixtures)
Ensure the solvent system is compatible (e.g., non-halogenated organics).

Check pH: Ensure the solution is Neutral (pH 7) or slightly Basic (pH 8-9).
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Scientific Rationale: Keeping the pH above 7 prevents the protonation of the cyanide moiety,

effectively blocking the formation of volatile HCN.

Disposal Workflow Diagram
The following decision tree illustrates the logical flow for categorizing and packing the waste.
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Waste Generation
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Figure 1: Decision logic for the segregation and packaging of nitro-nitrile waste streams.
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Regulatory & Transport Classification
When handing this over to your waste contractor (e.g., Veolia, Clean Harbors), provide the

following classification data to ensure proper transport (DOT) and destruction (RCRA).

DOT Shipping Description (Likely Classification)
Proper Shipping Name: Nitriles, solid, toxic, n.o.s. (5-Amino-2-nitrobenzonitrile)

Hazard Class: 6.1 (Poison)

UN Number: UN 3439 (Solid) or UN 3276 (Liquid)

Packing Group: III (Minor Danger) or II (Medium Danger) depending on concentration.

RCRA Waste Codes (USA)
While 5-Amino-2-nitrobenzonitrile is not explicitly "P-listed" or "U-listed" by name in 40 CFR

261.33, it must be characterized by the generator:

D003 (Reactivity): Potential assignment if the specific isomer is deemed capable of

detonation or explosive decomposition.

Characteristic of Toxicity: Due to the nitrile functionality.

Emergency Contingencies
Spill Response:

Evacuate: Clear the immediate area.

PPE Up: Wear self-contained breathing apparatus (SCBA) if dust is airborne.

Neutralize: Do not use water initially. Cover with a dry absorbent (vermiculite or sand).

Clean: Sweep carefully to avoid static discharge or friction heat. Place in a sealed container.

Exposure First Aid:
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Inhalation: Move to fresh air immediately. Oxygen may be required.[2]

Skin Contact: Wash with soap and water for 15 minutes.[3] Do not use ethanol, as it may

increase transdermal absorption.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact
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Contact our Ph.D. Support Team for a compatibility check
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